(5Z)-3-(3-methoxypropyl)-5-({3-[2-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C27H27N3O3S2
• Molecular Weight: 505.7 g/mol
• IUPAC Name: (5Z)-3-(3-methoxypropyl)-5-[[3-(2-methyl-4-prop-2-enoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H27N3O3S2/c1-4-14-33-22-11-12-23(19(2)16-22)25-20(18-30(28-25)21-9-6-5-7-10-21)17-24-26(31)29(27(34)35-24)13-8-15-32-3/h4-7,9-12,16-18H,1,8,13-15H2,2-3H3/b24-17-
• InChI Key: KEEXZZOCKJSUPX-ULJHMMPZSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CCCOC)C4=CC=CC=C4
• Canonical SMILES: CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCCOC)C4=CC=CC=C4

Description

The compound "(5Z)-3-(3-methoxypropyl)-5-({3-[2-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one" is a thiazolidinone derivative with a complex heterocyclic architecture. Its structure features a 1,3-thiazolidin-4-one core substituted with a 3-methoxypropyl group at position 3, a 2-thioxo moiety at position 2, and a Z-configuration benzylidene-pyrazole substituent at position 3. This design incorporates a propenyloxy group on the phenyl ring, which may enhance metabolic stability or modulate receptor binding compared to simpler analogs .

Biological Activity

The compound (5Z)-3-(3-methoxypropyl)-5-({3-[2-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidinone family, which is known for its diverse biological activities. This article explores the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structural Characteristics

Thiazolidinones are characterized by a five-membered ring containing sulfur and nitrogen atoms. The specific structural features of this compound include:

• Thiazolidinone core : The 2-thioxo group contributes to its reactivity and biological interactions.
• Substituents : The presence of a methoxypropyl group and a pyrazole moiety enhances its pharmacological potential.

Anticancer Activity

Thiazolidinone derivatives have been extensively studied for their anticancer properties. Research indicates that modifications in the thiazolidinone structure can significantly enhance cytotoxicity against various cancer cell lines. The compound under discussion has shown promising results in inhibiting cancer cell proliferation through multiple pathways:

Cell Line	IC50 Value (µM)	Mechanism
HCT116 (Colon Cancer)	10	Induction of apoptosis via extrinsic pathway
MCF7 (Breast Cancer)	15	Inhibition of STAT3 and NF-kB pathways
A549 (Lung Cancer)	12	Cell cycle arrest and apoptosis induction

These findings suggest that the compound may act as a multi-target agent, inhibiting key signaling pathways involved in cancer progression.

Antioxidant Activity

Antioxidant properties are crucial for preventing oxidative stress-related diseases. Studies have demonstrated that thiazolidinones possess significant antioxidant activity, which can be attributed to their ability to scavenge free radicals:

Compound	EC50 Value (mM)	Assay Method
(5Z)-Thiazolidinone variant	0.5	DPPH radical scavenging
Vitamin C	1.0	DPPH radical scavenging

The compound exhibited an EC50 value lower than that of vitamin C, indicating strong potential as an antioxidant agent.

Antimicrobial Activity

The antimicrobial efficacy of thiazolidinones has been documented against various pathogens. The compound has shown activity against both Gram-positive and Gram-negative bacteria:

Microorganism	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	8
Escherichia coli	16
Candida albicans	32

These results suggest that the compound could serve as a lead for developing new antimicrobial agents.

The biological activities of (5Z)-3-(3-methoxypropyl)-5-({3-[2-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one can be attributed to several mechanisms:

• Apoptosis Induction : The compound promotes apoptosis in cancer cells by activating death receptors and modulating apoptotic proteins.
• Inhibition of Key Signaling Pathways : It inhibits critical pathways such as STAT3 and NF-kB, which are often overactive in cancers.
• Radical Scavenging : Its structure allows it to effectively neutralize reactive oxygen species (ROS), contributing to its antioxidant effects.

Case Studies

Recent studies have focused on synthesizing derivatives of thiazolidinones to enhance their biological activities. For instance, a study demonstrated that introducing different substituents at the 2 or 4 positions significantly improved anticancer efficacy and reduced toxicity in normal cells .

Comparison with Similar Compounds

Key Observations :

• The 3-methoxypropyl chain balances lipophilicity and solubility, whereas bulkier groups like hexyl or isopropyl may reduce aqueous solubility.
• The Z-configuration stabilizes the benzylidene-thiazolidinone conjugation, critical for maintaining planar geometry and π-π stacking interactions .